Cas no 1271-18-7 (Titanium, di-m-chlorotetrakis(h5-2,4-cyclopentadien-1-yl)di-(9CI))

• Product Name: Titanium, di-m-chlorotetrakis(h5-2,4-cyclopentadien-1-yl)di-(9CI)
• CAS No: 1271-18-7
• MF: C₂₀H₂₂Cl₂Ti₂
• MW: 429.028685092926
• CID: 117555
• PubChem ID: 118855747
• Update Time: 2025-04-18

Titanium, di-m-chlorotetrakis(h5-2,4-cyclopentadien-1-yl)di-(9CI) Chemical and Physical Properties

Names and Identifiers

• Titanium, di-m-chlorotetrakis(h5-2,4-cyclopentadien-1-yl)di-(9CI)
• BIS-(CYCLOPENTADIENYL)-CHLOROTITANIUM(III) DIMER
• 1271-18-7

• Inchi： 1S/4C5H5.2ClH.2Ti/c4*1-2-4-5-3-1;;;;/h4*1-5H;2*1H;;/q;;;;;;;+2
• InChI Key： JYQDWGCZUTYPAU-UHFFFAOYSA-N
• SMILES： [Ti].[Ti]([ClH+])[ClH+].[CH]1[CH][CH][CH][CH]1.[CH]1[CH][CH][CH][CH]1.[CH]1[CH][CH][CH][CH]1.[CH]1[CH][CH][CH][CH]1 |^1:4,5,6,7,8,9,10,11,12,13,14,15,16,17,18,19,20,21,22,23|

Computed Properties

• Exact Mass: 425.99000
• Monoisotopic Mass: 428.005737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 15.6
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 5.46500